Cas no 1334146-99-4 (1-(4-chlorophenyl)-1-methoxypropan-2-amine hydrochloride)

• Product Name: 1-(4-chlorophenyl)-1-methoxypropan-2-amine hydrochloride
• CAS No: 1334146-99-4
• MF: C₁₀H₁₅Cl₂NO
• MW: 236.138200998306
• CID: 4588952
• Update Time: 2025-10-30

1-(4-chlorophenyl)-1-methoxypropan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-1-methoxypropan-2-amine hydrochloride

• Inchi： 1S/C10H14ClNO.ClH/c1-7(12)10(13-2)8-3-5-9(11)6-4-8;/h3-7,10H,12H2,1-2H3;1H
• InChI Key： SIMYVRFZPAAGDF-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1)(OC)C(N)C.Cl

1-(4-chlorophenyl)-1-methoxypropan-2-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-chlorophenyl)-1-methoxypropan-2-amine hydrochloride

Introduction to 1-(4-chlorophenyl)-1-methoxypropan-2-amine hydrochloride (CAS No. 1334146-99-4)

1-(4-chlorophenyl)-1-methoxypropan-2-amine hydrochloride, identified by the CAS number 1334146-99-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives and has garnered attention due to its structural properties and potential biological activities. The presence of both a chlorophenyl group and a methoxy-substituted propan-2-amine moiety contributes to its unique chemical profile, making it a subject of interest for further exploration in drug discovery and development.

The molecular structure of 1-(4-chlorophenyl)-1-methoxypropan-2-amine hydrochloride consists of a benzene ring substituted with a chlorine atom at the para position, linked to an amine group that is further connected to a propan-2-amine backbone with a methoxy group at the first carbon. This arrangement imparts specific electronic and steric properties, which are crucial for its interaction with biological targets. The hydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in various experimental and industrial applications.

In recent years, there has been growing interest in exploring the pharmacological potential of 1-(4-chlorophenyl)-1-methoxypropan-2-amine hydrochloride. Research studies have indicated that this compound may exhibit properties relevant to central nervous system (CNS) modulation, making it a candidate for investigating novel therapeutic strategies for neurological disorders. The chlorophenyl moiety is known to be present in several bioactive molecules that interact with neurotransmitter receptors, suggesting that this compound could have similar effects.

Moreover, the methoxy group in 1-(4-chlorophenyl)-1-methoxypropan-2-amine hydrochloride can influence metabolic pathways and pharmacokinetic profiles, which are critical factors in drug development. Studies have shown that methoxy-substituted compounds often exhibit enhanced bioavailability and prolonged half-life, attributes that could be beneficial for therapeutic applications. The hydrochloride salt form further improves these characteristics by ensuring better dissolution rates in aqueous solutions, which is essential for formulation development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction modes of 1-(4-chlorophenyl)-1-methoxypropan-2-amine hydrochloride with various biological targets. These studies have revealed potential interactions with enzymes and receptors involved in pain modulation, inflammation, and neurotransmission. Such findings open up new avenues for developing drugs that could target multiple pathways simultaneously, offering more comprehensive therapeutic benefits.

The synthesis of 1-(4-chlorophenyl)-1-methoxypropan-2-amine hydrochloride involves multi-step organic reactions, including nucleophilic substitution, reduction, and salt formation. The synthetic route must be carefully optimized to ensure high yield and purity, as impurities can significantly affect biological activity. Advanced synthetic methodologies, such as catalytic hydrogenation and asymmetric synthesis, have been employed to improve the efficiency and scalability of production.

Quality control and analytical characterization are essential steps in ensuring the integrity of 1-(4-chlorophenyl)-1-methoxypropan-2-amine hydrochloride. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used to confirm structural identity and assess purity. These analytical methods provide reliable data on the chemical composition of the compound, which is crucial for regulatory compliance and reproducibility in research.

The pharmacological evaluation of 1-(4-chlorophenyl)-1-methoxypropan-2-amine hydrochloride has been conducted in various preclinical models to assess its efficacy and safety profiles. Initial studies have shown promising results in modulating CNS activity, with potential applications in treating conditions such as depression, anxiety, and neurodegenerative diseases. However, further research is needed to fully understand its mechanism of action and long-term effects.

Future directions in the study of 1-(4-chlorophenyl)-1-methoxypropan-2-amine hydrochloride include exploring its interactions with other bioactive molecules and developing novel drug formulations. Combination therapies involving this compound with other pharmacological agents could enhance therapeutic outcomes by targeting multiple disease pathways simultaneously. Additionally, investigating its role in disease models will provide valuable insights into its clinical potential.

In conclusion,1-(4-chlorophenyl)-1-methoxypropan-2-amine hydrochloride (CAS No. 1334146-99-4) is a compound of significant interest in pharmaceutical research due to its unique structural features and potential biological activities. Its exploration could lead to the development of novel therapeutic agents for various neurological disorders. Continued research efforts will be essential to elucidate its full pharmacological profile and translate these findings into clinical applications.